4-(3,4-Dichlorophenyl)-3-methylbenzoic acid, 95%

• IUPAC Name: 4-(3,4-dichlorophenyl)-3-methylbenzoic acid
• InChI: InChI=1S/C14H10Cl2O2/c1-8-6-10(14(17)18)2-4-11(8)9-3-5-12(15)13(16)7-9/h2-7H,1H3,(H,17,18)
• InChI Key: OMLGQLLYLHTGDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID70691247
• Molecular Weight: 281.1 g/mol
• CAS No.: 869676-93-7

Description

4-(3,4-Dichlorophenyl)-3-methylbenzoic acid, 95% (4-DCMB) is an organic compound with a wide range of applications in the scientific research field. It is a white crystalline solid with a melting point of 109-111°C and a boiling point of 302°C. It is soluble in dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and methanol. 4-DCMB has a wide range of uses in synthetic organic chemistry, including as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

4-(3,4-Dichlorophenyl)-3-methylbenzoic acid, 95% acts as a catalyst in the synthesis of organic compounds. It is used to form a reactive intermediate, which then reacts with other organic compounds to yield the desired product. The reaction mechanism of 4-(3,4-Dichlorophenyl)-3-methylbenzoic acid, 95% is not well understood, but it is believed to involve the formation of a carbanion intermediate, which then reacts with other reactants to form the desired product.
Biochemical and Physiological Effects
4-(3,4-Dichlorophenyl)-3-methylbenzoic acid, 95% has not been studied for its biochemical and physiological effects. It is not known to have any direct effects on humans or other organisms.

Advantages and Limitations for Lab Experiments

4-(3,4-Dichlorophenyl)-3-methylbenzoic acid, 95% has many advantages for use in laboratory experiments. It is a relatively inexpensive reagent and is easy to obtain. It is also a relatively safe compound to work with, as it has low toxicity and is not highly reactive. The main limitation of 4-(3,4-Dichlorophenyl)-3-methylbenzoic acid, 95% is that it is not very soluble in water, which can limit its use in certain reactions.

Future Directions

Future research could focus on the mechanism of action of 4-(3,4-Dichlorophenyl)-3-methylbenzoic acid, 95% and its potential applications in the synthesis of other organic compounds. Additionally, further research could be done to investigate the potential biochemical and physiological effects of 4-(3,4-Dichlorophenyl)-3-methylbenzoic acid, 95%. Finally, further research could focus on the development of new synthetic methods for the synthesis of 4-(3,4-Dichlorophenyl)-3-methylbenzoic acid, 95% and other organic compounds.

Synthesis Methods

4-(3,4-Dichlorophenyl)-3-methylbenzoic acid, 95% can be synthesized through a reaction of 3-methylbenzoic acid and 3,4-dichlorobenzoyl chloride in the presence of a base, such as sodium hydroxide. The reaction is carried out in a solvent, such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or methanol. The reaction produces 4-(3,4-Dichlorophenyl)-3-methylbenzoic acid, 95% as the final product.

Scientific Research Applications

4-(3,4-Dichlorophenyl)-3-methylbenzoic acid, 95% is widely used in the scientific research field. It is used as a reagent in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a starting material for the synthesis of other organic compounds, such as 4-chloro-3-methylbenzoic acid and 4-chloro-3-methylbenzamide.